Cas no 2171573-53-6 (5-(1,2-thiazol-5-yl)-1,9-dioxa-4-azaspiro5.5undecane)

• Product Name: 5-(1,2-thiazol-5-yl)-1,9-dioxa-4-azaspiro5.5undecane
• CAS No: 2171573-53-6
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 6195748
• PubChem ID: 165865614
• Update Time: 2025-07-15

5-(1,2-thiazol-5-yl)-1,9-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(1,2-thiazol-5-yl)-1,9-dioxa-4-azaspiro5.5undecane
• EN300-1641276
• 2171573-53-6
• 5-(1,2-thiazol-5-yl)-1,9-dioxa-4-azaspiro[5.5]undecane

• Inchi： 1S/C11H16N2O2S/c1-4-13-16-9(1)10-11(15-8-5-12-10)2-6-14-7-3-11/h1,4,10,12H,2-3,5-8H2
• InChI Key： RDYBCJCOAXDIRP-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C1C2(CCOCC2)OCCN1

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.6Ų

Additional information on 5-(1,2-thiazol-5-yl)-1,9-dioxa-4-azaspiro5.5undecane

Introduction to 5-(1,2-thiazol-5-yl)-1,9-dioxa-4-azaspiro[5.5]undecane (CAS No. 2171573-53-6)

5-(1,2-thiazol-5-yl)-1,9-dioxa-4-azaspiro[5.5]undecane, with the CAS number 2171573-53-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The spirocyclic framework provides a rigid and conformationally constrained structure, which can enhance the binding affinity and selectivity of the molecule to specific biological targets.

The chemical structure of 5-(1,2-thiazol-5-yl)-1,9-dioxa-4-azaspiro[5.5]undecane is characterized by a spirocyclic core with a 1,9-dioxaspiro[5.5]undecane moiety and a 1,2-thiazole substituent. The presence of the thiazole ring introduces additional functional groups that can participate in hydrogen bonding and π-stacking interactions, further enhancing the compound's pharmacological properties.

Recent studies have focused on the potential therapeutic applications of 5-(1,2-thiazol-5-yl)-1,9-dioxa-4-azaspiro[5.5]undecane. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme in the inflammatory response pathway, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-(1,2-thiazol-5-yl)-1,9-dioxa-4-azaspiro[5.5]undecane has also shown potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound selectively targets and inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves disrupting the cell cycle and inducing apoptosis in cancer cells, which could have significant implications for cancer therapy.

The pharmacokinetic properties of 5-(1,2-thiazol-5-yl)-1,9-dioxa-4-azaspiro[5.5]undecane have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties suggest that it could be administered orally with minimal dosing frequency, enhancing patient compliance and convenience.

Safety and toxicity profiles are crucial considerations in drug development. Initial toxicity studies have shown that 5-(1,2-thiazol-5-yl)-1,9-dioxa-4-azaspiro[5.5]undecane exhibits low toxicity at therapeutic doses. However, further investigations are necessary to fully understand its safety profile and potential side effects.

In conclusion, 5-(1,2-thiazol-5-yl)-1,9-dioxa-4-azaspiro[5.5]undecane (CAS No. 2171573-53-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.